Cas no 100937-00-6 (endo-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride)

• Product Name: endo-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride
• CAS No: 100937-00-6
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• MDL: MFCD29915997
• CID: 94109
• PubChem ID: 13565858
• Update Time: 2024-11-04

endo-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-endo-amino-8-methyl-8-azabicyc
• 8-Azabicyclo[3.2.1]octan-3-amine, dihydrochloride, endo-
• 3-alpha-aminotropane dihydrochloride
• 8-methyl-8-aza-bicyclo[3.2.1]octan-3-amine dihydrochloride
• (5S,1R)-8-methyl-8-azabicyclo[3.2.1]oct-3-ylamine, chloride, chloride
• 3-amino-8-methyl-8-azabicyclo[3.2.1]octane dihydrochloride
• C8H16N2.2HCl
• BCP22508
• SBB052108
• ST50949523
• 477A454
• A834840
• (1S,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• (3-endo)-8-
• endo-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride
• Endo-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• BS-42810
• D78856
• 100937-00-6
• MFCD29915997
• (1R,5S)-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride
• SCHEMBL3877568
• (1R,3S,5S)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• (1S,5R)-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride
• 8-Azabicyclo[3.2.1]octan-3-amine, dihydrochloride, exo-
• SCHEMBL3871861
• starbld0017990
• exo-(1R,3S,5S)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• (1R,3R,5S)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• 100936-98-9

• MDL： MFCD29915997
• Inchi： 1S/C8H16N2.2ClH/c1-10-7-2-3-8(10)5-6(9)4-7;;/h6-8H,2-5,9H2,1H3;2*1H/t6?,7-,8+;;
• InChI Key： KVYQKWPZQKGICY-KTNFEBOISA-N
• SMILES： Cl.Cl.N1(C)[C@@H]2CC(C[C@H]1CC2)N

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids